Cas no 893641-22-0 (3'-Chloro-biphenyl-4-propanoic acid)
893641-22-0 structure
Product Name:3'-Chloro-biphenyl-4-propanoic acid
CAS No:893641-22-0
MF:C15H13ClO2
MW:260.715523481369
CID:859343
Update Time:2023-08-03
3'-Chloro-biphenyl-4-propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3'-Chloro-biphenyl-4-propanoic acid
-
- Inchi: 1S/C15H13ClO2/c16-14-3-1-2-13(10-14)12-7-4-11(5-8-12)6-9-15(17)18/h1-5,7-8,10H,6,9H2,(H,17,18)
- InChI Key: IXDNSJJRSZSCKY-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C=CC(=CC=1)CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 272
- XLogP3: 4.3
- Topological Polar Surface Area: 37.3
3'-Chloro-biphenyl-4-propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01JN0K-250mg |
3'-Chloro-biphenyl-4-propanoic acid |
893641-22-0 | 97% | 250mg |
$142.00 | 2025-02-11 | |
| Aaron | AR01JN0K-1g |
3'-Chloro-biphenyl-4-propanoic acid |
893641-22-0 | 97% | 1g |
$362.00 | 2025-02-11 | |
| Aaron | AR01JN0K-5g |
3'-Chloro-biphenyl-4-propanoic acid |
893641-22-0 | 97% | 5g |
$1011.00 | 2025-02-11 | |
| 1PlusChem | 1P01JMS8-250mg |
3'-Chloro-biphenyl-4-propanoic acid |
893641-22-0 | 97% | 250mg |
$132.00 | 2023-12-15 | |
| 1PlusChem | 1P01JMS8-1g |
3'-Chloro-biphenyl-4-propanoic acid |
893641-22-0 | 97% | 1g |
$313.00 | 2023-12-15 | |
| 1PlusChem | 1P01JMS8-5g |
3'-Chloro-biphenyl-4-propanoic acid |
893641-22-0 | 97% | 5g |
$875.00 | 2023-12-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529941-1g |
3-(3'-Chloro-[1,1'-biphenyl]-4-yl)propanoic acid |
893641-22-0 | 98% | 1g |
¥4314.00 | 2024-04-26 |
3'-Chloro-biphenyl-4-propanoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
893641-22-0 (3'-Chloro-biphenyl-4-propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent